Cas no 915976-31-7 (1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate)

1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate is a chiral piperidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (2S) configuration ensures high enantioselectivity, making it valuable for the preparation of biologically active compounds. The tert-butyl and methyl ester protecting groups enhance stability and facilitate selective deprotection, enabling controlled functionalization. The 5-oxo (ketone) moiety offers a reactive site for further derivatization, supporting diverse synthetic applications. This compound is particularly useful in the synthesis of peptidomimetics and heterocyclic scaffolds, where its well-defined structure and reactivity contribute to efficient and reproducible results. Its high purity and consistent performance make it a reliable choice for advanced chemical synthesis.
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate structure
915976-31-7 structure
Product Name:1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
CAS No:915976-31-7
MF:C12H19NO5
MW:257.282963991165
MDL:MFCD15071864
CID:1026197
PubChem ID:56605017
Update Time:2025-11-06

1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-tert-Butyl 2-methyl 5-oxopiperidine-1,2-dicarboxylate
    • (S)-N-Boc-5-oxo-piperidine-2-carboxylic acid methyl ester
    • 1-O-tert-butyl 2-O-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
    • 1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
    • UCRLFGKYCFXSEA-VIFPVBQESA-N
    • SCHEMBL10058225
    • (S)-1-Boc 2-methyl 5-oxopiperidine-2-carboxylate
    • PS-21007
    • 915976-31-7
    • P11771
    • A903305
    • (S)-1-tert-Butyl2-methyl5-oxopiperidine-1,2-dicarboxylate
    • DTXSID50717898
    • (S) - 1 - tert - Butyl 2 - Methyl 5 - oxopiperidine - 1,2 - dicarboxylate
    • 1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
    • MDL: MFCD15071864
    • Inchi: 1S/C12H19NO5/c1-12(2,3)18-11(16)13-7-8(14)5-6-9(13)10(15)17-4/h9H,5-7H2,1-4H3/t9-/m0/s1
    • InChI Key: UCRLFGKYCFXSEA-VIFPVBQESA-N
    • SMILES: O(C(N1CC(CC[C@H]1C(=O)OC)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 257.12632271g/mol
  • Monoisotopic Mass: 257.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72.9Ų

1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM180208-1g
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
915976-31-7 95%
1g
$729 2021-08-05
Chemenu
CM180208-1g
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
915976-31-7 95%
1g
$1024 2023-01-09
Chemenu
CM180208-100mg
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
915976-31-7 95%
100mg
$352 2024-07-20
Chemenu
CM180208-250mg
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
915976-31-7 95%
250mg
$562 2024-07-20
Chemenu
CM180208-500mg
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
915976-31-7 95%
500mg
$683 2023-01-09
Chemenu
CM180208-5g
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
915976-31-7 95%
5g
$3071 2023-01-09
Alichem
A129006410-1g
(S)-1-tert-Butyl 2-methyl 5-oxopiperidine-1,2-dicarboxylate
915976-31-7 95%
1g
$634.28 2023-08-31
eNovation Chemicals LLC
Y1102320-100mg
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
915976-31-7 97%
100mg
$265 2024-07-21
eNovation Chemicals LLC
Y1102320-250MG
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
915976-31-7 97%
250mg
$420 2024-07-21
eNovation Chemicals LLC
Y1102320-500MG
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
915976-31-7 97%
500mg
$705 2024-07-21
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd